Cas no 132625-46-8 (2,5,8,11-Tetrasiladodeca-3,6,9-triyne, 2,2,5,5,8,8,11,11-octamethyl-)

• Product Name: 2,5,8,11-Tetrasiladodeca-3,6,9-triyne, 2,2,5,5,8,8,11,11-octamethyl-
• CAS No: 132625-46-8
• MF: C₁₆H₃₀Si₄
• MW: 334.751408100128
• CID: 1230643
• PubChem ID: 71341006
• Update Time: 2025-04-20

2,5,8,11-Tetrasiladodeca-3,6,9-triyne, 2,2,5,5,8,8,11,11-octamethyl- Chemical and Physical Properties

Names and Identifiers

• 2,5,8,11-Tetrasiladodeca-3,6,9-triyne, 2,2,5,5,8,8,11,11-octamethyl-
• 2-[dimethyl(2-trimethylsilylethynyl)silyl]ethynyl-dimethyl-(2-trimethylsilylethynyl)silane
• DTXSID10768043
• 132625-46-8
• 2,2,5,5,8,8,11,11-Octamethyl-2,5,8,11-tetrasiladodeca-3,6,9-triyne

• Inchi： 1S/C16H30Si4/c1-17(2,3)11-13-19(7,8)15-16-20(9,10)14-12-18(4,5)6/h1-10H3
• InChI Key： YHOSBWJFRGXQOS-UHFFFAOYSA-N
• SMILES： [Si](C#C[Si](C#C[Si](C#C[Si](C)(C)C)(C)C)(C)C)(C)(C)C

Computed Properties

• Exact Mass: 334.1425
• Monoisotopic Mass: 334.14245709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0